Cas no 2227761-34-2 ((2S)-5-(dimethylamino)pentan-2-ol)

• Product Name: (2S)-5-(dimethylamino)pentan-2-ol
• CAS No: 2227761-34-2
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 6511256
• PubChem ID: 94056679
• Update Time: 2025-07-18

(2S)-5-(dimethylamino)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-5-(dimethylamino)pentan-2-ol
• EN300-1768382
• 2227761-34-2

• Inchi： 1S/C7H17NO/c1-7(9)5-4-6-8(2)3/h7,9H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： RMZCZIIPRKFFPZ-ZETCQYMHSA-N
• SMILES： O[C@@H](C)CCCN(C)C

Computed Properties

• Exact Mass: 131.131014166g/mol
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 23.5Ų

Additional information on (2S)-5-(dimethylamino)pentan-2-ol

(2S)-5-(dimethylamino)pentan-2-ol (CAS No. 2227761-34-2): A Comprehensive Overview

(2S)-5-(dimethylamino)pentan-2-ol (CAS No. 2227761-34-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (2S)-5-(dimethylamino)pentan-2-ol consists of a five-carbon chain with a dimethylamino group attached to the fifth carbon and a hydroxyl group at the second carbon. The presence of the chiral center at the second carbon (denoted by the (S) configuration) imparts enantiomeric specificity, which is crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the potential of (2S)-5-(dimethylamino)pentan-2-ol in various biological systems. One notable area of research is its role as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as an agonist for certain G-protein coupled receptors (GPCRs), which are key targets for drug development in conditions such as cardiovascular diseases and neurological disorders.

In addition to its receptor modulating properties, (2S)-5-(dimethylamino)pentan-2-ol has been investigated for its potential anti-inflammatory effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro. These findings suggest that (2S)-5-(dimethylamino)pentan-2-ol may have therapeutic potential in treating inflammatory diseases.

The pharmacokinetic properties of (2S)-5-(dimethylamino)pentan-2-ol have also been studied to assess its suitability as a drug candidate. A preclinical study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound was found to have good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent.

To further explore the therapeutic potential of (2S)-5-(dimethylamino)pentan-2-ol, several clinical trials are currently underway. One such trial is investigating its efficacy in treating chronic pain conditions. Preliminary results from this trial have shown promising outcomes, with patients reporting significant reductions in pain intensity and improved quality of life. These findings underscore the importance of continued research into this compound.

Beyond its direct therapeutic applications, (2S)-5-(dimethylamino)pentan-2-ol has also been explored as a tool compound in chemical biology. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for studying cellular processes and identifying new drug targets. For example, researchers at Harvard University have used this compound to investigate the role of specific ion channels in neuronal signaling, providing insights that could lead to the development of more targeted therapies for neurological disorders.

In conclusion, (2S)-5-(dimethylamino)pentan-2-ol (CAS No. 2227761-34-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of its biology and utility, contributing to the advancement of drug discovery and development efforts.